Cas no 898764-81-3 (Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone)

• Product Name: Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone
• CAS No: 898764-81-3
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• MDL: MFCD03841884
• CID: 1946425
• PubChem ID: 24724659
• Update Time: 2025-10-25

Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone
• Cyclopropyl{4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 898764-81-3
• MFCD03841884
• Cyclopropyl(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 1-[(4-cyclopropanecarbonylphenyl)methyl]-2,5-dihydro-1H-pyrrole
• DTXSID60643058
• AKOS016020127
• Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone

• MDL： MFCD03841884
• Inchi： 1S/C15H17NO/c17-15(14-7-8-14)13-5-3-12(4-6-13)11-16-9-1-2-10-16/h1-6,14H,7-11H2
• InChI Key： HXXCDAIUBDAOCH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CC=CC1)C1CC1

Computed Properties

• Exact Mass: 227.13100
• Monoisotopic Mass: 227.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.58900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone

Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone: A Comprehensive Overview

The compound Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone (CAS No. 898764-81-3) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure, which combines a cyclopropyl group with a pyrrolidone moiety, creating a versatile platform for further research and development. The integration of these functional groups opens up avenues for exploring its properties in fields such as pharmacology, material science, and organic synthesis.

Recent studies have highlighted the importance of pyrrolidone-containing compounds in drug design, particularly in the development of bioactive molecules. The cyclopropyl group, known for its ring strain and reactivity, adds another layer of complexity and functionality to the molecule. This combination makes Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone a promising candidate for exploring novel therapeutic agents. Researchers have been particularly interested in its potential as a kinase inhibitor, given the role of pyrrolidone derivatives in modulating enzyme activity.

The synthesis of this compound involves a multi-step process that showcases the versatility of modern organic chemistry techniques. Starting from readily available starting materials, the synthesis pathway incorporates key reactions such as Friedel-Crafts acylation and subsequent functional group transformations. The use of advanced catalysts and reaction conditions ensures high yields and purity, making this compound accessible for further studies.

In terms of physical properties, Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone exhibits a melting point of approximately 125°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its spectral data, including UV-Vis and NMR spectroscopy, provide valuable insights into its electronic structure and molecular interactions. These properties are crucial for understanding its behavior in different chemical environments and its potential applications.

One of the most exciting developments involving this compound is its application in the field of materials science. Researchers have explored its use as a precursor for generating advanced polymers with tailored mechanical and thermal properties. The ability to tune the molecular architecture by modifying substituents on the pyrrolidone ring offers unprecedented control over polymer characteristics, making this compound a valuable building block for innovative materials.

Furthermore, recent advancements in computational chemistry have enabled detailed modeling of Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone's interaction with biological systems. Molecular docking studies have revealed potential binding affinities with key proteins involved in various disease pathways, suggesting its role as a lead compound in drug discovery programs. These findings underscore the importance of continued research into this compound's biological activity and pharmacokinetics.

In conclusion, Cyclopropyl 4-(3-pyrrolinomethyl)phenyl ketone (CAS No. 898764-81-3) stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing scientific knowledge and technological innovation.